![molecular formula C25H33N3O3 B6113732 2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol](/img/structure/B6113732.png)
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol
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Overview
Description
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol is a chemical compound that is widely used in scientific research. This compound is known for its unique biochemical and physiological effects, which make it an important tool in various fields of research.
Mechanism of Action
The mechanism of action of 2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol is not fully understood. However, it is known to bind to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. This binding activity is thought to be responsible for the compound's unique biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol has a number of biochemical and physiological effects. It is known to modulate the activity of various neurotransmitters in the brain, including dopamine, serotonin, and acetylcholine. This modulation is thought to underlie the compound's effects on learning and memory, as well as its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol in lab experiments is its specificity for certain receptors in the brain. This specificity allows researchers to study the function of these receptors in a controlled manner. However, one of the limitations of using this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are a number of future directions for research involving 2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol. One area of interest is the compound's potential therapeutic applications in the treatment of neurological disorders. Another area of interest is the development of new compounds that are similar in structure to 2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol, but with improved properties such as increased potency and specificity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Conclusion:
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol is an important tool in scientific research. Its unique biochemical and physiological effects make it an important tool for studying the function of specific receptors in the brain and investigating the role of neurotransmitters in various physiological processes. While there are limitations to its use in lab experiments, its specificity for certain receptors in the brain makes it a valuable tool for researchers. Future research will continue to explore the potential therapeutic applications of this compound and its effects on neurotransmitter systems in the brain.
Synthesis Methods
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-piperidinylmethylamine with 4-hydroxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 4-piperidinol to obtain the final product.
Scientific Research Applications
2-[1-(4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzoyl)-2-piperidinyl]ethanol is used in a wide range of scientific research applications. This compound is commonly used as a tool to study the function of specific receptors in the brain. It is also used to investigate the role of neurotransmitters in various physiological processes such as learning and memory.
properties
IUPAC Name |
[2-(2-hydroxyethyl)piperidin-1-yl]-[4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxyphenyl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O3/c29-18-13-22-6-2-4-15-28(22)25(30)20-7-9-23(10-8-20)31-24-11-16-27(17-12-24)19-21-5-1-3-14-26-21/h1,3,5,7-10,14,22,24,29H,2,4,6,11-13,15-19H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHLDMBHCMCBNSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCO)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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